Ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate

• Molecular Formula: C12H13ClO4
• Molecular Weight: 256.68 g/mol
• IUPAC Name: ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate
• InChI: InChI=1S/C12H13ClO4/c1-3-17-12(15)10(13)11(14)8-6-4-5-7-9(8)16-2/h4-7,10H,3H2,1-2H3
• InChI Key: OINJIOIRXKUPNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C1=CC=CC=C1OC)Cl

Description

Ethyl 2-chloro-3-(2-methoxyphenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using ethyl 3-(2-methoxyphenyl)-3-oxopropanoate (1.7 g, 7.4 mmol), sulfuryl chloride (1.2 g, 8.9 mmol) and diethyl ether (100 mL) as starting materials and in the same manner as in Example 20(i), the title compound (1.8 g, 97%) was obtained as a colorless oil.